4-cyclopropyl-3-(1-(cyclopropylsulfonyl)piperidin-3-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-cyclopropyl-5-(1-cyclopropylsulfonylpiperidin-3-yl)-2-(2-methoxyethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C16H26N4O4S/c1-24-10-9-19-16(21)20(13-4-5-13)15(17-19)12-3-2-8-18(11-12)25(22,23)14-6-7-14/h12-14H,2-11H2,1H3
• InChI Key: SNHNWJGUEFTGEQ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)N(C(=N1)C2CCCN(C2)S(=O)(=O)C3CC3)C4CC4
• Molecular Formula: C16H26N4O4S
• Molecular Weight: 370.5 g/mol

Description

4-cyclopropyl-3-(1-(cyclopropylsulfonyl)piperidin-3-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C16H26N4O4S and its molecular weight is 370.47. The purity is usually 95%.
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Scientific Research Applications

Cyclization and Sulfonation in Organic Synthesis

Research into similar sulfonylated compounds and triazoles suggests their utility in innovative cyclization processes. For example, Furukawa et al. (2019) discussed a rhodium-catalyzed intramolecular cyclization process for the synthesis of sulfonylated unsaturated piperidines, which indicates the potential of similar compounds in the synthesis of complex organic molecules with high yields through new bond reorganization methods (Furukawa et al., 2019).

Enzyme Inhibitory Activities

Compounds containing sulfonyl and piperidinyl groups have been evaluated for their inhibitory activities against various enzymes. Virk et al. (2018) synthesized N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide and assessed its inhibition potential, demonstrating the value of similar compounds in developing enzyme inhibitors with potential pharmaceutical applications (Virk et al., 2018).

Antimicrobial and Anticancer Activities

Compounds with triazole derivatives have been synthesized for their potential antimicrobial and anticancer activities. Bektaş et al. (2007) explored the synthesis and activity of new 1,2,4-triazole derivatives, highlighting the potential of structurally similar compounds in therapeutic applications (Bektaş et al., 2007).

Medicinal Chemistry Applications

Further research into compounds with piperazine and sulfonyl groups has led to discoveries in medicinal chemistry, such as the development of specific receptor agonists and the exploration of polymorphism in pharmaceutical compounds to enhance drug stability and efficacy (Mutulis et al., 2004).